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Compound of Interest

Compound Name: Amiselimod

Cat. No.: B1664909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of
amiselimod (MT-1303) in various rodent models. Amiselimod is a novel, orally active,
selective sphingosine 1-phosphate receptor-1 (S1P1) modulator.[1][2][3] Its active phosphate
metabolite, amiselimod-P (MT-1303-P), acts as a functional antagonist at the S1P1 receptor,
leading to the sequestration of lymphocytes in secondary lymphoid organs and thereby
reducing the number of circulating lymphocytes.[4][5] This mechanism underlies its therapeutic
potential in autoimmune diseases.[6][7]

Mechanism of Action: S1P1 Receptor Modulation

Amiselimod is a prodrug that is phosphorylated in vivo by sphingosine kinases to its active
metabolite, amiselimod-P.[2][8] Amiselimod-P is a potent agonist at the S1P1 receptor.[3][6]
Continuous agonism leads to the internalization and degradation of the S1P1 receptor on
lymphocytes.[4][5] This functional antagonism blocks the S1P gradient-guided egress of
lymphocytes from lymph nodes and other secondary lymphoid tissues, resulting in a reversible,
dose-dependent reduction of peripheral blood lymphocytes.[5][6] This sequestration of
lymphocytes, particularly pathogenic T cells like Thl and Th17, prevents their infiltration into
sites of inflammation, thereby ameliorating disease in models of chronic colitis and lupus
nephritis.[4][8]
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Signaling Pathway of Amiselimod-P at the S1P1
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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